![molecular formula C7H4ClNO4 B146358 4-Chloro-2-nitrobenzoic acid CAS No. 6280-88-2](/img/structure/B146358.png)
4-Chloro-2-nitrobenzoic acid
Overview
Description
4-Chloro-2-nitrobenzoic acid (4-CNB) is an organic compound that has a wide variety of applications in the scientific research and laboratory setting. It is a white crystalline solid that is soluble in water and certain organic solvents. 4-CNB is used in a variety of experiments, including organic synthesis, pharmacology, and biochemistry. It is also used as an intermediate in the production of certain drugs and dyes.
Scientific Research Applications
1. Building Block for Heterocyclic Synthesis
4-Chloro-2-nitrobenzoic acid is utilized as a starting material in the synthesis of various nitrogenous heterocycles. This compound, when immobilized on Rink resin and subjected to appropriate reactions, can be transformed into benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides. These heterocycles hold significant importance in drug discovery (Křupková et al., 2013).
2. Crystal Engineering and Halogen Bonds
This compound plays a role in crystal engineering, forming molecular salts with pyridyl and benzoic acid derivatives. Its molecular salts demonstrate the occurrence of weak halogen bonds alongside strong hydrogen bonds. These interactions are crucial for the stabilization of crystal structures, showcasing the versatility of this compound in solid-state chemistry (Oruganti et al., 2017).
3. Solubility Studies
The solubility of this compound in various organic solvents has been studied using the Abraham solvation parameter model. This research provides insights into the solute descriptors of this compound, essential for understanding its behavior in different solvents and its applications in solubility and dissolution studies (Stovall et al., 2005).
4. Polymorphic System Study
Investigations into the polymorphic system of this compound reveal its solid-state behavior and structural properties. Understanding the polymorphism of this compound is crucial for its application in various fields, including pharmaceuticals (Barsky et al., 2008).
5. Molecular Modeling and Co-crystal Synthesis
The compound has been studied for its potential in the synthesis of co-crystals, particularly with pharmaceutical applications in mind. The molecular modeling and co-crystal synthesis studies offer insights into its structural and stability characteristics, making it a candidate for developing novel pharmaceutical formulations (Lemmerer et al., 2010).
Safety and Hazards
Future Directions
The future directions for the study and application of 4-Chloro-2-nitrobenzoic acid could involve further exploration of its potential as a therapy for immunodeficiency diseases as an anti-viral and anti-cancer agent . Additionally, more research could be conducted on the synthesis and properties of co-crystals involving this compound .
Mechanism of Action
Target of Action
It is known that nitrobenzoic acids can undergo reactions at the benzylic position, which suggests that they may interact with enzymes or other proteins that can facilitate such reactions .
Mode of Action
Nitro compounds, in general, are known to undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially lead to changes in the target molecules, thereby affecting their function .
Biochemical Pathways
Nitro compounds can participate in a variety of chemical reactions, suggesting that they may influence multiple biochemical pathways .
Result of Action
Given its potential to undergo various chemical reactions, it could potentially lead to modifications of target molecules, which could in turn affect cellular processes .
Biochemical Analysis
Molecular Mechanism
It’s possible that this compound could exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
It’s possible that this compound could interact with various enzymes or cofactors and could have effects on metabolic flux or metabolite levels
properties
IUPAC Name |
4-chloro-2-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO4/c8-4-1-2-5(7(10)11)6(3-4)9(12)13/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAHIPDTWWVYVRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80211899 | |
Record name | 4-Chloro-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80211899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6280-88-2 | |
Record name | 4-Chloro-2-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6280-88-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2-nitrobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006280882 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-2-nitrobenzoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6158 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 4-Chloro-2-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80211899 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-2-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.894 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural significance of 4-Chloro-2-nitrobenzoic acid in crystallography?
A1: this compound frequently acts as a robust building block in the formation of co-crystals. This capability arises from its molecular structure, which facilitates hydrogen bonding with suitable partner molecules. [, , , , , , , ]
Q2: How does this compound interact with other molecules to form co-crystals?
A2: The molecule typically interacts through hydrogen bonds, utilizing its carboxylic acid group (O-H) as a hydrogen bond donor and its nitro group (NO2) as a hydrogen bond acceptor. This interaction is observed in various co-crystals formed with compounds like pyrazine, quinoline derivatives, phthalazine, and others. [, , , , , , , ]
Q3: Can you provide an example of a co-crystal formed with this compound and describe its structural features?
A3: One example is the co-crystal formed between this compound and pyrazine. The pyrazine molecule sits on an inversion center, and two molecules of this compound interact with one pyrazine molecule through O-H⋯N and C-H⋯O hydrogen bonds, forming a 2:1 unit. []
Q4: How does the position of the chlorine and nitro groups on the benzene ring affect co-crystal formation?
A4: Research has shown that changing the position of chlorine and nitro substituents on the benzene ring of benzoic acid can significantly impact the resulting co-crystal structure. This difference is observed when comparing co-crystals formed with isomers like 2-chloro-4-nitrobenzoic acid, 3-chloro-2-nitrobenzoic acid, and others. [, , , , , , ]
Q5: Has the crystal structure of this compound itself been determined?
A5: Yes, the crystal structure of this compound has been determined and reported. It crystallizes in the monoclinic system with the space group C2/c. []
Q6: What is the molecular formula and molecular weight of this compound?
A6: The molecular formula of this compound is C7H4ClNO4, and its molecular weight is 201.56 g/mol. []
Q7: Are there any studies on the spectroscopic properties of this compound?
A7: Yes, 35Cl Nuclear Quadrupole Resonance (NQR) studies have been conducted on this compound, providing insights into its electronic environment and molecular interactions. []
Q8: Has this compound been utilized in the synthesis of other compounds?
A8: Absolutely! Researchers have employed this compound as a starting material in the synthesis of various compounds, including 5-(2-Amino-4-chlorophenyl)tetrazole and 7-Morpholino-2-[4-(Trifluoromethyl)Phenyl]Quinazolin-4(3H)-One. These syntheses highlight its versatility as a chemical precursor. [, ]
Q9: Is there research on the growth and characterization of single crystals containing this compound?
A9: Yes, studies have investigated the growth and characterization of organic non-linear optical (NLO) single crystals utilizing this compound and 1,2,3-Benzotriazole. []
Q10: Are there studies examining the role of pKa in the crystal structures formed by this compound?
A10: Researchers have explored the influence of pKa on the crystal structures of six different compounds formed between 4-methylquinoline and various isomers of chloro- and nitro-substituted benzoic acids, including this compound. []
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